Cas no 1955530-40-1 (3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride)

• Product Name: 3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride
• CAS No: 1955530-40-1
• MDL: MFCD29991443
• CID: 4631406
• PubChem ID: 122154871
• Update Time: 2025-05-27

3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride

• MDL： MFCD29991443

Additional information on 3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride

Research Brief on 3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride (CAS: 1955530-40-1): Recent Advances and Applications

3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride (CAS: 1955530-40-1) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key advancements in the study of 3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, recent research has demonstrated its utility in the development of inhibitors for kinases and proteases, which are critical targets in cancer and inflammatory diseases. The compound's unique structural features, including the piperidine ring and the propiolic acid moiety, contribute to its ability to interact with diverse biological targets.

In addition to its applications in inhibitor design, 3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride has been investigated for its potential as a ligand in drug discovery. Studies have shown that derivatives of this compound exhibit promising binding affinities for G protein-coupled receptors (GPCRs) and ion channels, making them valuable candidates for the treatment of neurological and cardiovascular disorders. The hydrochloride salt form of the compound enhances its solubility and stability, facilitating its use in both in vitro and in vivo studies.

Recent synthetic methodologies have also improved the efficiency of producing 3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride and its derivatives. Novel catalytic systems and green chemistry approaches have been employed to optimize the yield and purity of the compound, reducing the environmental impact of its production. These advancements are critical for scaling up the synthesis of the compound for preclinical and clinical studies.

Looking ahead, the potential therapeutic applications of 3-(piperidin-4-yl)prop-2-ynoic acid hydrochloride and its derivatives are vast. Ongoing research is exploring its use in combination therapies and as a tool compound for probing biological mechanisms. The compound's versatility and the growing body of evidence supporting its biological activity underscore its importance in the field of chemical biology and drug discovery. Future studies will likely focus on further elucidating its mechanism of action and expanding its applications to new therapeutic areas.